Cas no 2091216-50-9 (4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran)

• Product Name: 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran
• CAS No: 2091216-50-9
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5744071
• PubChem ID: 131325147
• Update Time: 2026-03-11

4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran
• 2091216-50-9
• 4-(bromomethyl)-3,3-dimethyl-tetrahydropyran

• Inchi： 1S/C8H15BrO/c1-8(2)6-10-4-3-7(8)5-9/h7H,3-6H2,1-2H3
• InChI Key： NWXBSNFPNDVPBJ-UHFFFAOYSA-N
• SMILES： BrCC1CCOCC1(C)C

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran

Introduction to 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran (CAS No. 2091216-50-9)

4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran, with the CAS number 2091216-50-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a bromomethyl group attached to a tetrahydro-2H-pyran ring, which is further substituted with two methyl groups at the 3-position. The presence of these functional groups imparts distinct reactivity and stability properties, making it a valuable intermediate in synthetic chemistry.

The chemical structure of 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran can be represented as follows: C₉H₁₇BrO. The bromomethyl group serves as a reactive site for various chemical transformations, such as nucleophilic substitution reactions, which are crucial in the synthesis of more complex molecules. The tetrahydro-2H-pyran ring, on the other hand, provides structural rigidity and stability, which are beneficial in the design of bioactive compounds.

In the realm of pharmaceutical research, 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran has shown promise as a building block for the synthesis of novel drug candidates. Recent studies have explored its use in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in cancer and inflammatory disorders.

The bromomethyl group in 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran can be readily functionalized through substitution reactions with various nucleophiles. This versatility allows for the creation of a wide range of derivatives with tailored properties. For example, researchers have utilized this compound to synthesize compounds with enhanced solubility and bioavailability, which are critical factors in drug development.

Beyond its applications in pharmaceuticals, 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran has also found utility in materials science. Its unique chemical structure makes it suitable for the synthesis of polymers and other advanced materials. A recent study published in Macromolecules demonstrated the use of this compound as a monomer for the preparation of functional polymers with controlled architectures and properties. These polymers have potential applications in areas such as drug delivery systems and electronic materials.

The synthesis of 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran typically involves several steps, including the formation of the tetrahydro-2H-pyran ring and subsequent bromination at the methyl position. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 3,3-dimethylbutan-1-ol with an appropriate brominating agent to introduce the bromomethyl group.

The physical and chemical properties of 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran have been extensively characterized. It is a colorless liquid at room temperature with a boiling point around 150°C under reduced pressure. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in various organic reactions and purification processes.

In conclusion, 4-(Bromomethyl)-3,3-dimethyltetrahydro-2H-pyran (CAS No. 2091216-50-9) is a valuable compound with diverse applications in pharmaceutical research and materials science. Its unique chemical structure and reactivity profile make it an attractive intermediate for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to explore new avenues for its use, further solidifying its importance in modern chemistry.